Cas no 1214383-62-6 (Methyl 2-chloro-5-(pyridin-3-yl)nicotinate)

• Product Name: Methyl 2-chloro-5-(pyridin-3-yl)nicotinate
• CAS No: 1214383-62-6
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 4908975
• Update Time: 2025-07-21

Methyl 2-chloro-5-(pyridin-3-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-5-(pyridin-3-yl)nicotinate
• Methyl 2-chloro-5-(pyridin-3-yl)nicotinate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)10-5-9(7-15-11(10)13)8-3-2-4-14-6-8/h2-7H,1H3
• InChI Key： FOFXLYCSUVMRDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 2-chloro-5-(pyridin-3-yl)nicotinate

Comprehensive Overview of Methyl 2-chloro-5-(pyridin-3-yl)nicotinate (CAS No. 1214383-62-6)

Methyl 2-chloro-5-(pyridin-3-yl)nicotinate (CAS No. 1214383-62-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and nicotinate moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a chloro substituent and a methyl ester group, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like Methyl 2-chloro-5-(pyridin-3-yl)nicotinate has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of compounds widely explored in cancer treatment. The compound's pyridine ring enhances its binding affinity to biological targets, while the ester group facilitates further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies.

The synthesis of Methyl 2-chloro-5-(pyridin-3-yl)nicotinate typically involves cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are pivotal in modern organic synthesis. These methods highlight the compound's compatibility with green chemistry principles, a hot topic in the scientific community. Additionally, its solubility and stability profiles make it suitable for high-throughput screening (HTS) platforms, addressing the need for efficient drug discovery processes.

From an industrial perspective, Methyl 2-chloro-5-(pyridin-3-yl)nicotinate is often discussed in the context of patent literature and intellectual property due to its applications in proprietary formulations. Companies are investing in scalable synthetic routes to meet the demands of contract research organizations (CROs) and pharmaceutical manufacturers. This aligns with the broader industry shift toward cost-effective and sustainable chemical production.

In the realm of academic research, Methyl 2-chloro-5-(pyridin-3-yl)nicotinate is frequently cited in studies exploring molecular docking and computational chemistry. Its electron-rich structure makes it a candidate for density functional theory (DFT) calculations, a technique gaining traction in predictive modeling. Such applications resonate with the increasing use of AI-driven drug design, a topic frequently searched by researchers and students alike.

Environmental considerations also play a role in the compound's relevance. As regulations tighten around persistent organic pollutants (POPs), the biodegradability and eco-toxicity of intermediates like Methyl 2-chloro-5-(pyridin-3-yl)nicotinate are under scrutiny. This has spurred innovations in catalytic degradation methods, addressing the global push for greener chemistry solutions.

In summary, Methyl 2-chloro-5-(pyridin-3-yl)nicotinate (CAS No. 1214383-62-6) exemplifies the intersection of synthetic versatility and applicational breadth. Its role in pharmaceutical intermediates, agrochemical development, and computational studies underscores its importance in contemporary science. As research continues to evolve, this compound is poised to remain a focal point in discussions about innovation and sustainability in chemical sciences.